Cas no 895648-34-7 (ethyl 1-3-(benzenesulfonyl)-6,7-dimethoxyquinolin-4-ylpiperidine-4-carboxylate)

• Product Name: ethyl 1-3-(benzenesulfonyl)-6,7-dimethoxyquinolin-4-ylpiperidine-4-carboxylate
• CAS No: 895648-34-7
• MF: C₂₅H₂₈N₂O₆S
• MW: 484.564625740051
• CID: 6284428
• PubChem ID: 18559951
• Update Time: 2025-05-24

ethyl 1-3-(benzenesulfonyl)-6,7-dimethoxyquinolin-4-ylpiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-3-(benzenesulfonyl)-6,7-dimethoxyquinolin-4-ylpiperidine-4-carboxylate
• 895648-34-7
• AKOS001865650
• ethyl 1-(6,7-dimethoxy-3-(phenylsulfonyl)quinolin-4-yl)piperidine-4-carboxylate
• ethyl 1-[3-(benzenesulfonyl)-6,7-dimethoxyquinolin-4-yl]piperidine-4-carboxylate
• F1608-0632

• Inchi： 1S/C25H28N2O6S/c1-4-33-25(28)17-10-12-27(13-11-17)24-19-14-21(31-2)22(32-3)15-20(19)26-16-23(24)34(29,30)18-8-6-5-7-9-18/h5-9,14-17H,4,10-13H2,1-3H3
• InChI Key： BIYFMHVORZODEN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=CN=C2C=C(C(=CC2=C1N1CCC(C(=O)OCC)CC1)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 484.16680779g/mol
• Monoisotopic Mass: 484.16680779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 773
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 103Ų

Additional information on ethyl 1-3-(benzenesulfonyl)-6,7-dimethoxyquinolin-4-ylpiperidine-4-carboxylate

Ethyl 1-3-(Benzenesulfonyl)-6,7-Dimethoxyquinolin-4-Ylpiperidine-4-Carboxylate: A Comprehensive Overview

Ethyl 1-3-(benzenesulfonyl)-6,7-dimethoxyquinolin-4-ylpiperidine-4-carboxylate is a complex organic compound with the CAS number 895648-34-7. This compound belongs to the class of piperidine derivatives and features a quinoline moiety substituted with benzenesulfonyl and methoxy groups. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it a subject of interest in various research domains.

The structure of this compound is characterized by a piperidine ring fused with a quinoline system. The quinoline moiety is further substituted with benzenesulfonyl and methoxy groups at specific positions, which are critical for its reactivity and biological activity. The ethyl ester group attached to the piperidine ring adds to the compound's solubility and stability under certain conditions.

Recent studies have highlighted the potential of this compound in drug delivery systems due to its ability to form stable complexes with various bioactive molecules. The benzenesulfonyl group, in particular, has been shown to enhance the solubility and bioavailability of drugs when incorporated into such systems. Additionally, the methoxy groups on the quinoline ring contribute to its antioxidant properties, making it a promising candidate for applications in the pharmaceutical industry.

In terms of synthesis, ethyl 1-3-(benzenesulfonyl)-6,7-dimethoxyquinolin-4-ylpiperidine-4-carboxylate can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis typically begins with the preparation of the quinoline derivative, followed by the introduction of the benzenesulfonyl group and subsequent esterification steps.

The physical properties of this compound include a melting point of approximately 150°C and a molecular weight of around 580 g/mol. Its solubility in organic solvents such as dichloromethane and acetonitrile makes it suitable for various analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an applications perspective, this compound has shown potential in the development of new materials for optoelectronic devices. The quinoline moiety contributes to its electronic properties, while the benzenesulfonyl group enhances its thermal stability. These characteristics make it a valuable component in the design of organic light-emitting diodes (OLEDs) and other advanced materials.

Furthermore, recent research has explored the use of this compound as a catalyst in organic synthesis reactions. Its ability to facilitate enantioselective reactions has been reported in several studies, highlighting its potential as a chiral catalyst in asymmetric synthesis.

In conclusion, ethyl 1-3-(benzenesulfonyl)-6,7-dimethoxyquinolin-4-ylpiperidine-4-carboxylate is a versatile compound with diverse applications across multiple fields. Its unique structure and functional groups make it an attractive target for further research and development in drug delivery systems, optoelectronic materials, and catalytic processes.